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Compound of Interest

Compound Name: 1-Methylpiperidine-2,4-dione

Cat. No.: B168939 Get Quote

Technical Support Center: 1-Methylpiperidine-
2,4-dione
This guide provides essential safety, handling, and storage information for researchers,

scientists, and drug development professionals working with 1-Methylpiperidine-2,4-dione
(CAS No: 118263-97-1).

Frequently Asked Questions (FAQs)
Q1: What is 1-Methylpiperidine-2,4-dione?

A1: 1-Methylpiperidine-2,4-dione, also known as N-methyl-2,4-piperidinedione, is a cyclic

organic compound. It presents as a solid or crystalline substance and is utilized in organic

synthesis and medicinal chemistry.[1] Its molecular structure includes a piperidine ring with two

carbonyl groups, making it reactive and of interest in pharmacological research.[1]

Q2: What are the primary hazards associated with 1-Methylpiperidine-2,4-dione?

A2: While a detailed safety data sheet (SDS) for 1-Methylpiperidine-2,4-dione is not readily

available, related piperidine compounds exhibit hazards such as flammability, skin and eye

irritation or burns, and potential toxicity if inhaled or ingested.[2][3] Therefore, it is prudent to

handle 1-Methylpiperidine-2,4-dione with similar precautions.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling 1-Methylpiperidine-2,4-dione, it is recommended to use a chemical fume

hood.[3][4] Wear appropriate personal protective equipment, including safety goggles or a face

shield, chemical-resistant gloves, and a lab coat.[2][4] Ensure that an eyewash station and

safety shower are readily accessible.[3][5]

Q4: How should I properly store 1-Methylpiperidine-2,4-dione?

A4: Store 1-Methylpiperidine-2,4-dione in a freezer at temperatures below -20°C under an

inert atmosphere.[6] The container should be tightly sealed and kept in a dry, well-ventilated

area.[2]

Troubleshooting Guide
Problem: The compound has changed color or appears clumpy.

Possible Cause: This may indicate degradation due to exposure to air, moisture, or improper

storage temperatures.

Solution: Discard the compound following your institution's hazardous waste disposal

procedures. To prevent this, always store the compound under an inert atmosphere in a

tightly sealed container in a freezer.

Problem: I spilled a small amount of 1-Methylpiperidine-2,4-dione powder.

Possible Cause: Accidental spillage during handling.

Solution: For a small spill, you can sweep it up and place it in a suitable container for

disposal.[7] Avoid creating dust.[7] Ensure you are wearing the appropriate PPE during

cleanup. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Problem: I may have been exposed to the compound (skin/eye contact or inhalation).

Possible Cause: Accidental exposure during handling.

Solution:
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Skin Contact: Immediately wash the affected area with soap and plenty of water.[7]

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[3] Seek immediate medical attention.

Inhalation: Move to fresh air. If you experience any respiratory symptoms, seek medical

attention.

Always consult the Safety Data Sheet for the most specific first-aid measures and seek

medical advice.

Quantitative Data
Parameter Value Source

Storage Temperature Below -20°C (in freezer) [6]

Storage Atmosphere Inert Atmosphere [6]

Molecular Formula C6H9NO2 [1][6]

Molecular Weight 127.14 g/mol [1][6]

Note: Specific occupational exposure limits for 1-Methylpiperidine-2,4-dione have not been

established.

Experimental Protocols
Protocol for Handling and Dispensing 1-Methylpiperidine-2,4-dione:

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[3][4] Put on all required PPE, including safety goggles, gloves, and a lab coat.

Equilibration: Allow the container of 1-Methylpiperidine-2,4-dione to equilibrate to room

temperature before opening to prevent condensation of moisture from the air.

Inert Atmosphere: If the experiment requires anhydrous conditions, perform all manipulations

under an inert atmosphere (e.g., in a glove box or using a Schlenk line).
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Dispensing: Carefully weigh the desired amount of the solid compound, avoiding the creation

of dust.[7]

Closing: Tightly seal the container immediately after dispensing.

Storage: Return the compound to the freezer for storage at or below -20°C.[6]

Waste Disposal: Dispose of any waste material according to your institution's guidelines for

chemical waste.

Workflow Diagram
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Safe Handling and Storage Workflow for 1-Methylpiperidine-2,4-dione
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Caption: Workflow for safe handling and storage of 1-Methylpiperidine-2,4-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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